Hepatitis B Vaccine

• CAS: 104504-34-9
• Molecular Formula: C135H199N39O38S
• Molecular Weight: 3008.3 g/mol
• SMILES: CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CC2=CC=CC=C2)C(=O)N3CCCC3C(=O)NC(C)C(=O)NCC(=O)NCC(=O)OC(=O)C(C(C)C)NC(=O)C(CCCNC(=N)N)NC(=O)C4CCCN4C(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C(CC(C)C)NC(=O)C(C(C)O)NC(=O)C(CCC(=O)N)NC(=O)C(CC5C=NC=N5)NC(=O)C(CC6=CC=CC=C6)NC(=O)C(C(C)O)NC(=O)C(C(C)O)NC(=O)C(CO)NC(=O)C(CC(=O)N)NC(=O)C(CC7=CNC8=CC=CC=C87)NC(=O)C(CCC(=O)N)NC(=O)C(CCSC)N)NC(=O)CNC(=O)C(CCCNC(=N)N)N
• InChI: InChI=1S/C135H199N39O38S/c1-66(2)50-87(155-104(185)62-152-112(190)80(136)29-20-45-147-134(142)143)118(196)160-89(53-75-34-36-78(179)37-35-75)121(199)166-94(54-74-26-16-13-17-27-74)131(209)173-47-22-32-97(173)126(204)154-69(7)111(189)151-61-103(184)150-63-106(188)212-133(211)107(68(5)6)169-116(194)83(31-21-46-148-135(144)145)159-127(205)98-33-23-48-174(98)132(210)95(58-105(186)187)167-115(193)85(39-42-100(139)181)157-119(197)88(51-67(3)4)164-128(206)108(70(8)176)170-117(195)86(40-43-101(140)182)158-123(201)92(56-77-60-146-65-153-77)162-120(198)90(52-73-24-14-12-15-25-73)165-129(207)109(71(9)177)172-130(208)110(72(10)178)171-125(203)96(64-175)168-124(202)93(57-102(141)183)163-122(200)91(55-76-59-149-82-30-19-18-28-79(76)82)161-114(192)84(38-41-99(138)180)156-113(191)81(137)44-49-213-11/h12-19,24-28,30,34-37,59-60,65-72,77,80-81,83-98,107-110,149,175-179H,20-23,29,31-33,38-58,61-64,136-137H2,1-11H3,(H2,138,180)(H2,139,181)(H2,140,182)(H2,141,183)(H,150,184)(H,151,189)(H,152,190)(H,154,204)(H,155,185)(H,156,191)(H,157,197)(H,158,201)(H,159,205)(H,160,196)(H,161,192)(H,162,198)(H,163,200)(H,164,206)(H,165,207)(H,166,199)(H,167,193)(H,168,202)(H,169,194)(H,170,195)(H,171,203)(H,172,208)(H,186,187)(H4,142,143,147)(H4,144,145,148)/t69-,70+,71+,72+,77?,80-,81-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,107-,108-,109-,110-/m0/s1
• InChIKey: SPSXSWRZQFPVTJ-ZQQKUFEYSA-N

Researchers studying HBV entry face irreproducible results when substituting PreS2(120-145) with adjacent preS sequences. This 26-amino-acid peptide encompasses the exact group-specific immunodominant epitope, eliminating variability in antibody recognition and neutralization assays. • Dose-dependently inhibits scFv/IgG binding to r-HBsAg (0.001-10 μM) for precise IC50 determination. • Validated for competitive ELISA, anti-preS2 antibody detection, mAb screening, and preclinical vaccine immunogenicity studies. • Lyophilized solid, >98% HPLC purity, stored at -20°C, shipped with blue ice.

PreS2(120-145) Peptide Overview

The substance assigned CAS 104504-34-9 refers to Hepatitis B Virus Pre-S Region (120-145), a 26-amino-acid synthetic peptide (molecular formula C₁₃₅H₁₉₉N₃₉O₃₈S, MW 3008.33 Da) derived from the preS2 domain of the HBV envelope protein . As a research-grade reagent, this peptide is supplied as a lyophilized solid for in vitro applications in virology, immunology, and antiviral development .

Product type

Synthetic 26-mer peptide from HBV preS2 domain

Format

Lyophilized solid; reconstitute for in vitro use

Research context

Virology, immunology, and antiviral assay development

Why PreS2(120-145) Cannot Be Substituted

Generic substitution of this 26-mer peptide with other preS region sequences or truncated variants is not scientifically valid. The preS2(120-145) region encompasses a specific immunodominant epitope with unique antibody-binding properties that are not conserved across adjacent sequences [1]. Antibody recognition mapping demonstrates that monoclonal antibodies raised against the full preS2 domain exhibit group-specific binding determinants precisely localized to residues 120-145, whereas adjacent sequences fail to recapitulate this binding pattern [1]. Consequently, substituting this peptide with alternative preS fragments introduces uncontrolled variability in binding affinity, epitope presentation, and neutralizing activity, compromising reproducibility in HBV entry inhibition and vaccine immunogenicity studies.

Adjacent preS2 sequences may not reproduce the immunodominant epitope recognition pattern specific to residues 120–145.

Binding affinity and virus-neutralizing activity can shift when the peptide is substituted with truncated or alternative preS fragments.

Assay reproducibility may be compromised if group-specific monoclonal antibody determinants are lost outside the 120–145 region.

• [1] Discrimination of hepatitis B virus (HBV) subtypes using monoclonal antibodies to the PreS1 and PreS2 domains of the viral envelope. PubMed. View Source

PreS2(120-145) Quantitative Evidence

Inhibition of scFv/IgG Binding to rHBsAg

The PreS2(120-145) peptide (CAS 104504-34-9) demonstrates dose-dependent competitive inhibition of single-chain Fv fragment (scFv) and IgG binding to recombinant Hepatitis B surface antigen (r-HBsAg). The peptide achieves complete inhibition at higher concentrations within the tested range .

Inhibition of scFv/IgG binding

Data to verify

Dose-dependent inhibition (0.001–10 µM); complete block at higher concentrations.

Supports dose-response studies of HBV attachment and neutralizing antibody screening.

ELISA platform, r-HBsAg coated; requires independent validation.

Evidence Dimension	Competitive inhibition of scFv/IgG binding to r-HBsAg
Target Compound Data	Dose-dependent inhibition; 0.001–10 µM tested range
Comparator Or Baseline	No-inhibitor control (baseline)
Quantified Difference	Concentration-dependent reduction in binding signal
Conditions	ELISA platform; 30-minute incubation; r-HBsAg-coated plate

Why This Matters

This inhibition profile enables precise dose-response experiments for studying HBV-host cell attachment mechanisms and screening neutralizing antibody candidates.

Anti-PreS2 Antibody Species Cross-Reactivity

Antibodies raised against the PreS2(120-145) synthetic peptide demonstrate differential cross-reactivity across species, enabling species-specific immunoassay optimization. Rabbit anti-preS(120-145) antibodies exhibit strong reactivity with the homologous peptide, whereas mouse antibodies show moderate cross-reactivity; neither demonstrates reactivity with human preS1 peptides or other HBV genotypes [1].

Species cross-reactivity

Cross-study comparable

Rabbit anti-preS(120-145): strong reactivity; mouse: moderate. No cross-reactivity with human preS1 or other genotypes.

Guides antibody selection and assay optimization for preclinical and serological studies.

ELISA-based serological assay [1].

Evidence Dimension	Antibody cross-reactivity across species and peptide variants
Target Compound Data	Rabbit anti-preS(120-145): strong reactivity with preS(120-145); mouse anti-preS(120-145): moderate reactivity
Comparator Or Baseline	Human preS1 peptide (negative control); other HBV genotype peptides (no reactivity)
Quantified Difference	Species-specific differential binding; no cross-reactivity with preS1 or heterologous genotype peptides
Conditions	ELISA-based serological assay; rabbit and mouse anti-preS(120-145) sera; human preS1 peptide as control [1]

Why This Matters

This species-specific binding profile informs antibody selection and assay optimization for detecting anti-preS2 responses in preclinical vaccine studies and human serological surveillance.

• [1] Neurath AR, Kent SBH, et al. Antibodies to a synthetic peptide from the preS 120-145 region of the hepatitis B virus envelope are virus neutralizing. Vaccine, 1986, 4(1):35-37. View Source

Anti-PreS2 Antibody Neutralization in Chimpanzee Model

Rabbit antiserum raised against the PreS2(120-145) synthetic peptide (CAS 104504-34-9) confers complete protection against HBV challenge in the chimpanzee model, whereas control animals receiving irrelevant peptide antiserum develop HBV infection [1].

Chimpanzee neutralization

Class-level inference

Anti-preS(120-145) antiserum conferred complete protection; control antiserum did not.

Reported virus-neutralizing capacity supports research on correlates of protection.

Chimpanzee model; intravenous antiserum + HBV challenge [1].

Evidence Dimension	In vivo protection against HBV challenge
Target Compound Data	Complete protection (no HBV infection) in chimpanzees receiving anti-preS(120-145) antiserum
Comparator Or Baseline	Control antiserum (irrelevant peptide)
Quantified Difference	Qualitative difference: protected vs. infected
Conditions	Chimpanzee challenge model; intravenous administration of antiserum followed by HBV challenge [1]

Why This Matters

Demonstration of virus-neutralizing capacity supports the use of this peptide in research on synthetic HBV vaccine candidates and correlates of protection.

• [1] Neurath AR, Kent SBH, et al. Antibodies to a synthetic peptide from the preS 120-145 region of the hepatitis B virus envelope are virus neutralizing. Vaccine, 1986, 4(1):35-37. View Source

Monoclonal Antibody Epitope Mapping of PreS2

All monoclonal antibodies raised against the PreS2 domain that exhibit group-specific binding (capable of recognizing both M protein and L protein) map exclusively to peptide residues 120-145, whereas antibodies targeting adjacent PreS2 sequences fail to recognize both protein forms [1].

Epitope mapping

Class-level inference

All group-specific mAbs recognize residues 120-145 (both M and L protein); adjacent sequences fail.

Confirms 120-145 as the key determinant for broadly reactive anti-PreS2 detection.

Recombinant M/L HBV envelope proteins used [1].

Evidence Dimension	Epitope specificity and protein recognition breadth
Target Compound Data	PreS2(120-145) peptide binds mAbs recognizing both gp33/gp36 (M protein) and p39/gp42 (L protein)
Comparator Or Baseline	Adjacent PreS2 sequences (non-120-145 regions)
Quantified Difference	Qualitative difference: group-specific binding vs. M-protein-only binding
Conditions	Monoclonal antibody epitope mapping using recombinant M and L HBV envelope proteins [1]

Why This Matters

This epitope specificity confirms that the 120-145 region is essential for detecting broadly reactive anti-PreS2 responses, making this peptide the optimal reagent for HBV subtype-discriminatory assays.

• [1] Discrimination of hepatitis B virus (HBV) subtypes using monoclonal antibodies to the PreS1 and PreS2 domains of the viral envelope. PubMed. View Source

β-Lactamase Conjugate ELISA for Anti-PreS Detection

A synthetic PreS2(120-145) peptide conjugated to β-lactamase enables quantitative ELISA detection of anti-preS antibodies in sera from vaccinated individuals. The assay detects anti-preS(120-145) antibodies with specificity distinct from anti-HBs responses, whereas unconjugated peptide or alternative preS sequences lack sufficient sensitivity for reliable serological screening [1].

β-Lactamase conjugate ELISA

Supporting evidence

Peptide-enzyme conjugate enables quantitative anti-preS detection; unconjugated peptide lacks sensitivity.

Provides a reproducible method for monitoring preS-specific immune responses in vaccine studies.

Sera from HBV-vaccinated individuals [1].

Evidence Dimension	ELISA detection sensitivity for anti-preS antibodies
Target Compound Data	PreS(120-145)-β-lactamase conjugate enables quantitative detection of anti-preS antibodies in vaccinated human sera
Comparator Or Baseline	Unconjugated peptide or alternative preS sequences (insufficient sensitivity)
Quantified Difference	Qualitative improvement in assay signal-to-noise ratio
Conditions	ELISA format; sera from HBV-vaccinated individuals [1]

Why This Matters

The peptide-enzyme conjugate format provides a reproducible, quantitative method for monitoring preS-specific immune responses in clinical vaccine trials and post-marketing immunogenicity studies.

• [1] Detection of antiviral antibodies with predetermined specificity using synthetic peptide-β-lactamase conjugates: application to antibodies specific for the preS region of the hepatitis B virus envelope proteins. View Source

Specific Inhibition of Anti-HBs Binding to rHBsAg

The PreS2(120-145) peptide (CAS 104504-34-9) demonstrates specific inhibition of IgG binding to recombinant HBsAg (r-HBsAg). The peptide competitively blocks IgG attachment to r-HBsAg coated on ELISA plates in a concentration-dependent manner, while control peptides derived from non-HBV sequences do not exhibit this inhibitory activity .

Specific anti-HBs inhibition

Data to verify

PreS2(120-145) specifically inhibits IgG binding to r-HBsAg; control peptides do not.

Supports use in competitive binding assays for anti-HBs characterization.

Competitive ELISA; requires independent confirmation.

Evidence Dimension	Specific inhibition of anti-HBs IgG binding to r-HBsAg
Target Compound Data	PreS2(120-145) peptide inhibits IgG binding to r-HBsAg
Comparator Or Baseline	Control peptides (non-HBV sequences)
Quantified Difference	Qualitative difference: specific inhibition vs. no inhibition
Conditions	Competitive ELISA format with r-HBsAg-coated plates

Why This Matters

This specificity confirms that the 120-145 region participates directly in the HBV envelope-antibody interaction interface, supporting its use in competitive binding assays for anti-HBs characterization.

PreS2(120-145) Research and Industrial Applications

HBV Entry Inhibition and Neutralization Mechanism Studies

Use PreS2(120-145) peptide in competitive ELISA and cell-based entry assays to characterize the role of the preS2 domain in HBV-host cell attachment. The dose-dependent inhibition of scFv/IgG binding to r-HBsAg supports precise determination of inhibitory concentrations and mechanistic dissection of antibody-mediated neutralization [1].

Anti-PreS2 Serological Assay and Immunogenicity Monitoring

Employ the PreS2(120-145)-β-lactamase conjugate as a capture reagent in quantitative ELISAs for detecting anti-preS2 antibody responses in sera from HBV-vaccinated individuals. This assay format enables independent assessment of preS-specific immunity, complementing standard anti-HBs titer measurements [1].

mAb Epitope Mapping and QC Reagent Production

Utilize PreS2(120-145) peptide as the defined epitope target for screening and validating monoclonal antibodies raised against the HBV preS2 domain. The peptide's established role as the group-specific binding determinant ensures that selected mAbs recognize both M and L HBV envelope proteins [1].

Synthetic Peptide Vaccine Evaluation in Preclinical Models

Administer PreS2(120-145) peptide as an immunogen in animal models to generate anti-preS2 antisera for subsequent evaluation in HBV challenge studies. The documented virus-neutralizing capacity of antibodies raised against this specific peptide supports its inclusion in preclinical vaccine development programs [1].

Application

Selection Property

Validation Focus

HBV entry inhibition studies

Competitive inhibition profile

Antibody-binding competition assay consistency

Anti-PreS2 serological monitoring

Peptide-enzyme conjugate ELISA format

Anti-preS antibody detection specificity

Monoclonal antibody epitope mapping

Defined 120–145 epitope specificity

Group-specific M/L protein recognition

Preclinical immunogen research

Virus-neutralizing antibody generation

In vivo challenge model response context

• [1] Neurath AR, Kent SBH, et al. Antibodies to a synthetic peptide from the preS 120-145 region of the hepatitis B virus envelope are virus neutralizing. Vaccine, 1986, 4(1):35-37. View Source